Cas no 536-32-3 (4-Isopropylsalicylaldehyde)

• Product Name: 4-Isopropylsalicylaldehyde
• CAS No: 536-32-3
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD16997144
• CID: 1582925
• PubChem ID: 10149024
• Update Time: 2025-06-15

4-Isopropylsalicylaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylsalicylaldehyde
• benzaldehyde, 2-hydroxy-4-(1-methylethyl)-
• 2-Hydroxy-4-isopropylbenzaldehyde
• 2-hydroxy-3-n-undecyl-1,4-naphthoquinone
• 2-Hydroxy-3-undecyl-1,4-naphthoquinone
• 2-Hydroxy-4-isopropylbenzaldehyd
• 2-hydroxy-4-isopropyl-benzaldehyde
• 3-Undecyl-2-hydroxynaphthoquinone
• 4-isopropyl-2-hydroxybenzaldehyde
• 4-Isopropyl-salicylaldehyd
• HUNQ
• 4-isopropyl salicylaldehyde
• NSLDZVUVKUIYNL-UHFFFAOYSA-N
• CHAMAECIN
• 2-hydroxy-4-propan-2-ylbenzaldehyde
• BDBM50139369
• MB22474
• SY027240
• 2-HYDROXY-4-(PROPAN-2-YL)BENZALDEHYDE
• SCHEMBL676459
• MFCD16997144
• A917879
• CS-0197268
• Q67879611
• CHEMBL353354
• AC1611
• AKOS024052821
• 536-32-3
• CS-11645
• DB-127779

• MDL： MFCD16997144
• Inchi： 1S/C10H12O2/c1-7(2)8-3-4-9(6-11)10(12)5-8/h3-7,12H,1-2H3
• InChI Key： NSLDZVUVKUIYNL-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.7

Experimental Properties

• Boiling Point: 265.45℃ at 760 mmHg
• PSA: 37.30000
• LogP: 2.32810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-Isopropylsalicylaldehyde

Recent Advances in the Study of 4-Isopropylsalicylaldehyde (CAS: 536-32-3) in Chemical Biology and Pharmaceutical Research

4-Isopropylsalicylaldehyde (CAS: 536-32-3) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. Recent studies have highlighted its versatile applications in chemical biology and pharmaceutical research, owing to its unique structural properties and reactivity. This research brief aims to summarize the latest findings related to 4-Isopropylsalicylaldehyde, focusing on its synthesis, biological activities, and potential therapeutic applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the antimicrobial properties of 4-Isopropylsalicylaldehyde derivatives. The study demonstrated that modifications to the aldehyde and isopropyl groups significantly enhanced the compound's efficacy against drug-resistant bacterial strains, including MRSA. The findings suggest that 4-Isopropylsalicylaldehyde could serve as a promising scaffold for the development of novel antibiotics.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, investigated the anti-inflammatory potential of 4-Isopropylsalicylaldehyde. The study revealed that the compound inhibits key inflammatory pathways by modulating the activity of NF-κB and COX-2 enzymes. These results open new avenues for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Recent advancements in synthetic chemistry have also improved the production efficiency of 4-Isopropylsalicylaldehyde. A study in Organic Process Research & Development reported a novel catalytic method for its synthesis, achieving higher yields and lower environmental impact. This innovation is expected to facilitate large-scale production and further research into its applications.

In the context of anticancer research, 4-Isopropylsalicylaldehyde has shown promise as a precursor for metal-chelating agents. A study in the European Journal of Medicinal Chemistry highlighted its role in the synthesis of platinum-based complexes, which exhibited potent cytotoxicity against various cancer cell lines. These findings underscore the compound's potential in oncology drug development.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4-Isopropylsalicylaldehyde derivatives. Future research should focus on improving bioavailability and reducing toxicity to enhance their clinical applicability. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these discoveries into viable therapeutic options.

In conclusion, 4-Isopropylsalicylaldehyde (CAS: 536-32-3) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a valuable tool for drug discovery. Ongoing studies are expected to uncover new applications and further elucidate its mechanisms of action, paving the way for innovative treatments in various medical fields.